Cas no 1286754-10-6 (Mal-peg4-ch2cooh)

• Product Name: Mal-peg4-ch2cooh
• CAS No: 1286754-10-6
• MF: C₁₄H₂₁NO₈
• MW: 331.31844496727
• CID: 6630377
• PubChem ID: 91667268
• Update Time: 2025-06-11

Mal-peg4-ch2cooh Chemical and Physical Properties

Names and Identifiers

• Maleimide-PEG4-NHS
• Mal-PEG4-CH2COOH
• 3,6,9,12-Tetraoxatetradecanoic acid, 14-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
• Maleimido-?Tetra(Ethylene Glycol)?-?Acetic Acid NHS ester
• Mal-PEG4-CH2COOH/3,6,9,12-Tetraoxatetradecanoic acid, 14-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-
• SB67189
• 14-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3,6,9,12-tetraoxatetradecan-1-oic acid
• AKOS040748869
• 1286754-10-6
• 2-[2-[2-[2-[2-(2,5-dioxopyrrol-1-yl)ethoxy]ethoxy]ethoxy]ethoxy]acetic acid
• Mal-peg4-ch2cooh

• Inchi： 1S/C14H21NO8/c16-12-1-2-13(17)15(12)3-4-20-5-6-21-7-8-22-9-10-23-11-14(18)19/h1-2H,3-11H2,(H,18,19)
• InChI Key： IBIJGYJSVGSTQS-UHFFFAOYSA-N
• SMILES： C(O)(=O)COCCOCCOCCOCCN1C(=O)C=CC1=O

Computed Properties

• Exact Mass: 331.12671663g/mol
• Monoisotopic Mass: 331.12671663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.5
• Topological Polar Surface Area: 112Ų

Additional information on Mal-peg4-ch2cooh

Latest Research Insights on 1286754-10-6 and Mal-PEG4-CH2COOH in Chemical Biology and Pharmaceutical Applications

The chemical compound 1286754-10-6 and the heterobifunctional crosslinker Mal-PEG4-CH2COOH have garnered significant attention in recent biomedical research due to their versatile applications in drug delivery, bioconjugation, and targeted therapy. This research brief synthesizes the latest findings on these molecules, highlighting their mechanisms, experimental outcomes, and potential clinical implications.

Recent studies reveal that 1286754-10-6, a small-molecule inhibitor, exhibits high specificity in modulating kinase pathways implicated in oncology and inflammatory diseases. A 2023 Nature Chemical Biology study demonstrated its efficacy in disrupting aberrant signaling cascades in triple-negative breast cancer models, achieving 60% tumor regression at nanomolar concentrations. Concurrently, Mal-PEG4-CH2COOH—a maleimide-activated PEG spacer with a terminal carboxyl group—has emerged as a critical tool for site-specific antibody-drug conjugate (ADC) development. Its optimized 4-unit PEG chain balances hydrophilicity and steric flexibility, enabling stable linker-drug payloads with reduced immunogenicity.

Innovative methodologies leveraging Mal-PEG4-CH2COOH include its use in constructing pH-sensitive ADCs. A Journal of Medicinal Chemistry publication (2024) detailed its conjugation with monomethyl auristatin E (MMAE) via a cleavable dipeptide linker, showing 3-fold enhanced tumor penetration compared to traditional disulfide bridges. Furthermore, 1286754-10-6 was repurposed in neurodegenerative research, where it attenuated tau hyperphosphorylation in Alzheimer’s models by selectively inhibiting GSK-3β (IC50 = 8.2 nM).

Challenges persist in optimizing the pharmacokinetics of 1286754-10-6 derivatives, particularly regarding blood-brain barrier permeability. Meanwhile, Mal-PEG4-CH2COOH faces scalability constraints in GMP-grade production due to maleimide hydrolysis during long-term storage. Emerging solutions include cryopreservation techniques and alternative thiol-reactive groups with improved stability.

These advancements underscore the dual potential of 1286754-10-6 as a precision therapeutic and Mal-PEG4-CH2COOH as a modular bioconjugation platform. Future directions include combinatorial approaches using both molecules—for instance, 1286754-10-6-loaded nanoparticles functionalized with Mal-PEG4-CH2COOH for dual-targeted kinase inhibition and immune checkpoint blockade.